Magnesium titanium trioxide
CAS No.: 12032-30-3
Cat. No.: VC20970150
Molecular Formula: MgO3Ti
Molecular Weight: 120.17 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 12032-30-3 |
|---|---|
| Molecular Formula | MgO3Ti |
| Molecular Weight | 120.17 g/mol |
| IUPAC Name | magnesium;dioxido(oxo)titanium |
| Standard InChI | InChI=1S/Mg.3O.Ti/q+2;;2*-1; |
| Standard InChI Key | YVRGRDDGRSFXCH-UHFFFAOYSA-N |
| SMILES | [O-2].[O-2].[O-2].[Mg+2].[Ti+4] |
| Canonical SMILES | [O-][Ti](=O)[O-].[Mg+2] |
Magnesium titanium trioxide, with the chemical formula MgO3Ti and CAS number 12032-30-3, is an inorganic compound composed of magnesium, titanium, and oxygen. It is known for its unique properties such as high thermal stability, chemical resistance, and dielectric characteristics . These attributes make it a valuable material in various industrial and scientific applications.
Synthesis Methods
The synthesis of magnesium titanium trioxide typically involves the reaction of magnesium oxide (MgO) with titanium dioxide (TiO2) at high temperatures ranging from 1000°C to 1200°C through solid-state reactions or sol-gel methods. This process ensures complete reaction and formation of the desired compound.
Solid-State Reaction Method
This method involves mixing powders of magnesium oxide and titanium dioxide followed by heating them in a furnace at high temperatures until they react completely.
Sol-Gel Method
This technique allows for more control over particle size and morphology by using precursors dissolved in solvents that undergo hydrolysis to form gel-like structures which are then calcined into the final product.
Electronics Industry
Magnesium titanium trioxide is used extensively due to its high dielectric constant, making it suitable for microwave resonators and dielectric antennas.
Catalysis
It acts as a catalyst support for hydrogen storage applications using magnesium-based hydrides.
Biomedical Applications
Recent studies highlight its potential use as coatings on implants due to antibacterial properties against both Gram-positive and Gram-negative bacteria. Additionally, it enhances biocompatibility when used on magnesium alloys for orthopedic implants .
| Application Area | Description |
|---|---|
| Electronics | Microwave resonators; Dielectric antennas |
| Catalysis | Hydrogen storage; Thermal energy storage |
| Biomedical | Antibacterial coatings; Orthopedic implant enhancements |
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